Cas no 487-11-6 (Elemicin)

Elemicin structure

Product Name:Elemicin

CAS No:487-11-6

MF:C₁₂H₁₆O₃

MW:208.253643989563

MDL:MFCD01656688

CID:37719

PubChem ID:10248

Update Time:2025-04-18

Elemicin Chemical and Physical Properties

Names and Identifiers

- 5-Allyl-1,2,3-trimethoxybenzene
- 3-(3,4,5-Trimethoxyphenyl)-1-propene
- Elemicin
- 1,2,3-trimethoxy-5-prop-2-enylbenzene
- Elemicine
- 3,4,5-Trimethoxyallylbenzene
- BENZENE, 5-ALLYL-1,2,3-TRIMETHOXY-
- Benzene, 1,2,3-trimethoxy-5-(2-propenyl)-
- 1,2,3-Trimethoxy-5-(2-propenyl)benzene
- HSZ191AKAN
- 4-allyl-1,2,6-trimethoxybenzene
- 1,2,3-trimethoxy-5-(prop-2-en-1-yl)benzene
- 5-allyl-1,2,3-trimethoxy-benzene
- 1,2,3-Trimetho
- SCHEMBL68542
- A827594
- NSC 16704
- Benzene, 5-(2-propenyl)-1,2,3-trimethoxy
- CHEMBL458690
- 3,5-Trimethoxyallylbenzene
- Benzene, 1,2,3-trimethoxy-5-(2-propenyl)- (9CI)
- 3,4, 5-Trimethoxyallylbenzene
- s5120
- J-520432
- DTXSID60197586
- PS-4970
- BRN 1912664
- HY-N6807
- AKOS015896443
- MFCD01656688
- CHEBI:4771
- 5-(Prop-2-en-1-yl)-1,2,3-trimethoxybenzene
- 1,2,3-trimethoxy-5-prop-2-enyl-benzene
- Benzene,2,3-trimethoxy-5-(2-propenyl)-
- 1,2,3-Trimethoxy-5-(2-propenyl)benzene, 9CI
- BPLQKQKXWHCZSS-UHFFFAOYSA-N
- 4-(2-Ethyl-benzoimidazol-1-yl)-4-oxo-butyricacid
- 3,4,5-trimethoxyallyl benzene
- 5-(PROP-2-ENYL)-1,2,3-TRIMETHOXYBENZENE
- 1-ALLYL-3,4,5-TRIMETHOXYBENZENE
- 1,2,3-Trimethoxy-5-(2-propenyl)-benzene
- CCG-266643
- NSC-16704
- 4-06-00-07478 (Beilstein Handbook Reference)
- CCRIS 6783
- AI3-20815
- CS-0030665
- 1,2,3-Trimethoxy-5-allylbenzene
- 1-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENE
- EINECS 207-649-0
- NS00022224
- UNII-HSZ191AKAN
- FT-0652063
- Q417746
- BENZENE, 1,2,3-TRIMETHOXY-5-(2-PROPEN-1-YL)-
- 487-11-6
- 5'-metoxy eugenol
- NSC16704
- 1,2,3-Trimethoxy-5-[2-propenyl]-benzene
- 1,2,3-Trimethoxy-5-allylbenzene (elemicin)
- "Elemicin
- DB-081347
- MDL： MFCD01656688
- Inchi： 1S/C12H16O3/c1-5-6-9-7-10(13-2)12(15-4)11(8-9)14-3/h5,7-8H,1,6H2,2-4H3
- InChI Key： BPLQKQKXWHCZSS-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=C(C=C1OC)CC=C)OC
- BRN： 1912664

Computed Properties

Exact Mass: 208.11000
Monoisotopic Mass: 208.109944368 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 208.25
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.5
Topological Polar Surface Area: 27.7

Experimental Properties

Color/Form: Oil
Density: 1.058-1.070
Boiling Point: 279.8℃/760mmHg
Flash Point: 92.6℃
Refractive Index: 1.496
Solubility: 133.2 mg/L @ 25 °C (est)
PSA: 27.69000
LogP: 2.44090
Refractive Index: 1.529-1.534
FEMA: 1788

Elemicin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E501020-250mg	Elemicin	487-11-6		250mg	$ 63.00	2023-09-07
TRC	E501020-500mg	Elemicin	487-11-6		500mg	$97.00	2023-05-18
TRC	E501020-1g	Elemicin	487-11-6		1g	$ 150.00	2023-09-07
TRC	E501020-2g	Elemicin	487-11-6		2g	$272.00	2023-05-18
TRC	E501020-5g	Elemicin	487-11-6		5g	$656.00	2023-05-18
TRC	E501020-10g	Elemicin	487-11-6		10g	$1143.00	2023-05-18
MedChemExpress	HY-N6807-5mg	Elemicin	487-11-6	98.39%	5mg	￥500	2022-05-18
Alichem	A019088603-5g	5-Allyl-1,2,3-trimethoxybenzene	487-11-6	97%	5g	$176.40	2023-09-01
Alichem	A019088603-10g	5-Allyl-1,2,3-trimethoxybenzene	487-11-6	97%	10g	$306.00	2023-09-01
Alichem	A019088603-25g	5-Allyl-1,2,3-trimethoxybenzene	487-11-6	97%	25g	$393.46	2023-09-01